Cas no 24531-57-5 (1-Thiosorbitol)
1-Thiosorbitol structure
Product Name:1-Thiosorbitol
CAS No:24531-57-5
MF:C6H14O5S
MW:198.237361431122
CID:240733
PubChem ID:53785676
Update Time:2024-02-28
1-Thiosorbitol Chemical and Physical Properties
Names and Identifiers
-
- D-Glucitol, 1-thio-
- 1-Deoxy-1-mercapto-D-sorbitol
- 1-Thiosorbitol
- Glucitol,1-thio-, D- (8CI)
- Sorbitol, 1-thio- (6CI)
- Thiosorbitol
- 651QC4324R
- Sorbitol, 1-thio-
- 1-Thiosorbitol [MI]
- Q27263809
-
- Inchi: 1S/C6H14O5S/c7-1-3(8)5(10)6(11)4(9)2-12/h3-12H,1-2H2/t3-,4+,5-,6-/m1/s1
- InChI Key: DYIOSHGVFJTOAR-JGWLITMVSA-N
- SMILES: SC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
Computed Properties
- Exact Mass: 198.056
- Monoisotopic Mass: 198.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 102
1-Thiosorbitol Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
24531-57-5 (1-Thiosorbitol) Related Products
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- 54555-55-4(2-Heptanol, 1-mercapto-)
- 20611-11-4(2-Dodecanol,1-mercapto-)
- 16096-97-2(L-Dithiothreitol)
- 101753-64-4(hirudin HV1)
- 27565-41-9(Dithiothreitol)
- 3483-12-3(DL-dithiothreitol)
- 6892-68-8(DTE)
- 302912-05-6(2,3-Butane-1,1,2,3,4,4-d6-diol-d2,1,4-di(mercapto-d)- (9CI))
- 35454-97-8((2S,3S)-1,4-disulfanylbutane-2,3-diol)
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